Cas no 22117-82-4 (3-Methoxy-4-nitrobenzene-1-sulfonamide)

• Product Name: 3-Methoxy-4-nitrobenzene-1-sulfonamide
• CAS No: 22117-82-4
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• CID: 4672958
• PubChem ID: 63677727
• Update Time: 2025-05-26

3-Methoxy-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-nitrobenzene-1-sulfonamide
• 3-methoxy-4-nitrobenzenesulfonamide
• RP28010
• NE34327
• Z1414208880
• 3-Methoxy-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C7H8N2O5S/c1-14-7-4-5(15(8,12)13)2-3-6(7)9(10)11/h2-4H,1H3,(H2,8,12,13)
• InChI Key： ITLDNUYYVVFHER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 0.7
• Topological Polar Surface Area: 124

Additional information on 3-Methoxy-4-nitrobenzene-1-sulfonamide

Recent Advances in the Study of 3-Methoxy-4-nitrobenzene-1-sulfonamide (CAS: 22117-82-4)

3-Methoxy-4-nitrobenzene-1-sulfonamide (CAS: 22117-82-4) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its structural properties, biological activities, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 3-Methoxy-4-nitrobenzene-1-sulfonamide on carbonic anhydrase isoforms, which are enzymes implicated in various physiological and pathological processes. The researchers utilized X-ray crystallography and molecular docking techniques to elucidate the binding interactions between the compound and the enzyme's active site. Their findings revealed that 3-Methoxy-4-nitrobenzene-1-sulfonamide exhibits selective inhibition of carbonic anhydrase IX, a marker of tumor hypoxia, suggesting its potential as an anticancer agent.

In another study, researchers focused on the compound's antimicrobial properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 3-Methoxy-4-nitrobenzene-1-sulfonamide demonstrated moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, providing a foundation for further optimization to enhance its efficacy and reduce potential toxicity.

Recent advancements in synthetic chemistry have also facilitated the development of novel derivatives of 3-Methoxy-4-nitrobenzene-1-sulfonamide. A 2023 study in the European Journal of Medicinal Chemistry described the synthesis of a series of analogs with improved pharmacokinetic properties. These derivatives were evaluated for their anti-inflammatory and analgesic activities, with some compounds showing promising results in preclinical models of chronic pain and inflammation.

Despite these promising findings, challenges remain in the clinical translation of 3-Methoxy-4-nitrobenzene-1-sulfonamide and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 3-Methoxy-4-nitrobenzene-1-sulfonamide (CAS: 22117-82-4) represents a versatile scaffold for drug development, with demonstrated activities in enzyme inhibition, antimicrobial action, and anti-inflammatory effects. Continued research into its mechanism of action and structural optimization will be critical for advancing its applications in medicine.